3-ethyl-5-{4-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone

• IUPAC Name: (5Z)-3-ethyl-5-[[4-[(3-fluorophenyl)methoxy]phenyl]methylidene]-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C19H17FN2O2S/c1-2-22-18(23)17(21-19(22)25)11-13-6-8-16(9-7-13)24-12-14-4-3-5-15(20)10-14/h3-11H,2,12H2,1H3,(H,21,25)/b17-11-
• InChI Key: UENNSUSOJFKVLY-BOPFTXTBSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=CC=C(C=C2)OCC3=CC(=CC=C3)F)NC1=S
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC=C(C=C2)OCC3=CC(=CC=C3)F)/NC1=S
• Molecular Formula: C19H17FN2O2S
• Molecular Weight: 356.4 g/mol

Description

3-ethyl-5-{4-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone, also known as EFBIT, is a chemical compound that has gained attention in recent years due to its potential uses in scientific research. EFBIT is a thioxoimidazolidinone derivative that has been synthesized through a series of complex chemical reactions.

Mechanism of Action

The mechanism of action of 3-ethyl-5-{4-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone is not yet fully understood. However, studies have shown that 3-ethyl-5-{4-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. 3-ethyl-5-{4-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 3-ethyl-5-{4-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone has been shown to inhibit the production of reactive oxygen species, which can cause oxidative damage to cells.
Biochemical and Physiological Effects:
3-ethyl-5-{4-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone has been shown to have various biochemical and physiological effects. Studies have shown that 3-ethyl-5-{4-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone can inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. 3-ethyl-5-{4-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 3-ethyl-5-{4-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-ethyl-5-{4-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone in lab experiments is its high yield and purity. 3-ethyl-5-{4-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one of the limitations of using 3-ethyl-5-{4-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone in lab experiments is its limited solubility in water, which can make it difficult to work with in certain applications.

Future Directions

There are several future directions for research on 3-ethyl-5-{4-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone. One area of research could be to further investigate the mechanism of action of 3-ethyl-5-{4-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone and its potential uses in cancer therapy. Additionally, research could be conducted to explore the potential uses of 3-ethyl-5-{4-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone in the treatment of other diseases, such as inflammatory diseases. Finally, research could be conducted to develop more efficient synthesis methods for 3-ethyl-5-{4-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone and to explore its potential uses in other areas of scientific research.

Synthesis Methods

The synthesis of 3-ethyl-5-{4-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone involves several steps, including the reaction of 3-ethyl-4-imino-2-thioxoimidazolidinone with 3-fluorobenzyl bromide in the presence of a base. This reaction results in the formation of 3-ethyl-5-{4-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone. The yield of this reaction is typically high, and the purity of the resulting compound can be verified through various analytical techniques.

Scientific Research Applications

3-ethyl-5-{4-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone has been shown to have potential uses in scientific research. One of the primary applications of 3-ethyl-5-{4-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone is in the field of cancer research. Studies have shown that 3-ethyl-5-{4-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone has anticancer properties and can inhibit the growth of various cancer cell lines. 3-ethyl-5-{4-[(3-fluorobenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.